![molecular formula C25H23N3O4 B6494415 3,5-dimethoxy-N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzamide CAS No. 903309-40-0](/img/structure/B6494415.png)
3,5-dimethoxy-N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzamides are a significant class of amide compounds found in various natural products in organic chemistry . They have been widely used in medical, industrial, biological, and potential drug industries .
Synthesis Analysis
A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . All the obtained products were purified, and the analysis of these products was determined with IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular structure of similar compounds like Methyl 3,5-dimethoxybenzoate has been determined using spectroscopic methods .Chemical Reactions Analysis
The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds like Methyl 3,5-dimethoxybenzoate have been determined .Scientific Research Applications
- F2638-0247 has been investigated for its antioxidant potential. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. Researchers have explored its ability to scavenge free radicals and inhibit lipid peroxidation, which could have implications in health and disease prevention .
- Preliminary studies suggest that F2638-0247 possesses antibacterial activity. Researchers have evaluated its effectiveness against various bacterial strains, aiming to understand its mechanism of action and potential applications in combating infections .
- F2638-0247 has been optimized as a selective inhibitor of FGFR tyrosine kinases (FGFR1, FGFR2, and FGFR3). These receptors are involved in cell growth, differentiation, and tissue repair. Inhibition of FGFRs may have therapeutic implications in cancer and other diseases where FGFR signaling is dysregulated .
- In a different context, F2638-0247 has been studied in the scheme of laccase-catalyzed iodide oxidation. This process involves the interaction of the compound with oxidized laccase, leading to the production of triiodide. Such investigations contribute to our understanding of enzymatic reactions and potential industrial applications .
- Researchers have explored the synthesis and characterization of F2638-0247 as part of natural product chemistry. Its structural features and potential bioactivities make it an interesting subject for further investigation in this field .
- The compound’s unique structure and potential biological activities have piqued the interest of chemists and medicinal scientists. Investigations into its interactions with cellular targets, pharmacokinetics, and potential therapeutic applications are ongoing .
Antioxidant Activity
Antibacterial Properties
Inhibitor of Fibroblast Growth Factor Receptors (FGFRs)
Laccase-Catalyzed Iodide Oxidation
Natural Product Chemistry
Chemical Biology and Medicinal Chemistry
Mechanism of Action
Future Directions
Amide compounds have been used in drug discovery . Other fields in which amide compounds are broadly used include industrial sectors such as plastic, rubber industry, paper industry, and agriculture . Thus, by conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application .
properties
IUPAC Name |
3,5-dimethoxy-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4/c1-15-11-18(28-16(2)26-23-8-6-5-7-21(23)25(28)30)9-10-22(15)27-24(29)17-12-19(31-3)14-20(13-17)32-4/h5-14H,1-4H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTLASNRVDNUFTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C(=NC3=CC=CC=C3C2=O)C)NC(=O)C4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dimethoxy-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.